Cas no 1806029-91-3 (2-Cyano-6-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-methoxypyridine
• CAS No: 1806029-91-3
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4845428
• Update Time: 2025-05-20

2-Cyano-6-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H6F2N2O/c1-13-7-3-2-5(8(9)10)12-6(7)4-11/h2-3,8H,1H3
• InChI Key： OMGZOYQPLWMUBY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-6-(difluoromethyl)-3-methoxypyridine

Introduction to 2-Cyano-6-(difluoromethyl)-3-methoxypyridine (CAS No. 1806029-91-3)

2-Cyano-6-(difluoromethyl)-3-methoxypyridine (CAS No. 1806029-91-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals due to its unique structural properties and potential biological activities. This compound is characterized by its pyridine core, which is substituted with a cyano group, a difluoromethyl group, and a methoxy group. These functional groups contribute to the compound's chemical stability, reactivity, and biological efficacy.

The pyridine scaffold is a fundamental building block in organic chemistry, widely used in the synthesis of pharmaceuticals and agrochemicals. The presence of the cyano group enhances the compound's electron-withdrawing properties, making it an excellent substrate for various chemical reactions. The difluoromethyl group introduces additional steric and electronic effects, which can influence the compound's interactions with biological targets. The methoxy group, on the other hand, provides additional hydrophobicity and can modulate the compound's solubility and bioavailability.

Recent studies have explored the potential applications of 2-Cyano-6-(difluoromethyl)-3-methoxypyridine in various fields. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases.

In the agrochemical industry, 2-Cyano-6-(difluoromethyl)-3-methoxypyridine has been investigated for its potential as a herbicide or fungicide. The compound's ability to disrupt specific metabolic pathways in plants and fungi makes it an attractive candidate for developing new crop protection agents. Studies have shown that this compound can effectively inhibit the growth of various weed species and fungal pathogens without causing significant harm to crops.

The synthesis of 2-Cyano-6-(difluoromethyl)-3-methoxypyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a suitable nitrile with a difluoromethylated pyridine derivative, followed by methylation to introduce the methoxy group. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these reactions and reduce environmental impact.

The physicochemical properties of 2-Cyano-6-(difluoromethyl)-3-methoxypyridine are also of great interest. The compound exhibits good thermal stability and solubility in organic solvents, making it suitable for various applications in both laboratory and industrial settings. Its melting point, boiling point, and solubility parameters have been extensively studied to understand its behavior under different conditions.

In terms of safety and environmental impact, extensive toxicological studies have been conducted on 2-Cyano-6-(difluoromethyl)-3-methoxypyridine. These studies have shown that the compound has low toxicity when used within recommended concentrations and that it degrades rapidly in the environment, minimizing long-term ecological effects. However, proper handling and disposal protocols should always be followed to ensure safety.

The future prospects for 2-Cyano-6-(difluoromethyl)-3-methoxypyridine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity while reducing potential side effects. Additionally, efforts are being made to develop scalable synthesis methods that can meet industrial demands while maintaining high standards of quality and sustainability.

In conclusion, 2-Cyano-6-(difluoromethyl)-3-methoxypyridine (CAS No. 1806029-91-3) is a versatile compound with significant potential in both medicinal chemistry and agrochemical applications. Its unique structural features make it an attractive candidate for further research and development, paving the way for innovative solutions in healthcare and agriculture.